Thiol-PEG4-Alcohol
Overview
Description
- Thiol-PEG4-Alcohol (CAS: 90952-27-5) is a crosslinker containing a hydroxyl group and a thiol group.
- The thiol group reacts with maleimide, OPSS, vinylsulfone, and transition metal surfaces (e.g., gold, silver).
- The hydrophilic PEG spacer enhances solubility in aqueous media.
Synthesis Analysis
- Thiol-PEG4-Alcohol can be synthesized using established methods, such as nucleophilic substitution reactions with alkyl halides or thiourea.
Molecular Structure Analysis
- The molecular formula is C8H18O4S , with a molecular weight of 210.29 .
- Thiol-PEG4-Alcohol consists of a sulfur binding group, a PEG spacer (composed of methylene groups), and a functional head group.
Chemical Reactions Analysis
- The thiol group reacts with maleimides, disulfides, haloacetamides, and other thiols.
- It can also bind to transition metal surfaces, making it useful for various applications.
Physical And Chemical Properties Analysis
- Solubility : Enhanced by the hydrophilic PEG spacer.
- Storage : Keep at -20°C.
Scientific Research Applications
-
Thiol Recognition
- Field : Chemical Biology
- Application : Thiols are biologically important, and the development of probes for thiols has been an active research area. Thiol-addition reactions have applications in thiol recognition .
- Methods : The reactions are classified into four types: 1,1, 1,2, 1,3, 1,4 addition reactions, based on different Michael acceptors. The reactions are coupled to color and/or emission changes .
- Results : The use of thiol-addition reactions is a simple and straightforward procedure for the preparation of thiol-sensing probes .
-
Industrial Applications
- Field : Materials and Engineering Research
- Application : Thiols can react with readily available organic substrates under benign conditions, making them suitable for use in various research areas. The highly efficient thiol-based click reaction includes the reaction of radicals with electron-rich enes, Michael addition with electron-poor enes, carbonyl addition with isocyanate S N 2 ring opening with epoxies, and S N 2 nucleophilic substitution with halogens .
- Methods : This review provides insights into emerging venues for their industrial applications, especially for the applications of thiol-ene, thiol–isocyanate, and thiol–epoxy reactions .
- Results : Various approaches to polythiol synthesis have been highlighted .
-
Thiol Recognition
- Field : Chemical Biology
- Application : Thiols are biologically important, and the development of probes for thiols has been an active research area. Thiol-addition reactions have applications in thiol recognition .
- Methods : The reactions are classified into four types: 1,1, 1,2, 1,3, 1,4 addition reactions, based on different Michael acceptors. The reactions are coupled to color and/or emission changes .
- Results : The use of thiol-addition reactions is a simple and straightforward procedure for the preparation of thiol-sensing probes .
-
Industrial Applications
- Field : Materials and Engineering Research
- Application : Thiols can react with readily available organic substrates under benign conditions, making them suitable for use in various research areas. The highly efficient thiol-based click reaction includes the reaction of radicals with electron-rich enes, Michael addition with electron-poor enes, carbonyl addition with isocyanate S N 2 ring opening with epoxies, and S N 2 nucleophilic substitution with halogens .
- Methods : This review provides insights into emerging venues for their industrial applications, especially for the applications of thiol-ene, thiol–isocyanate, and thiol–epoxy reactions .
- Results : Various approaches to polythiol synthesis have been highlighted .
-
Chemistry of Polythiols and Their Industrial Applications
- Field : Materials and Engineering Research
- Application : Thiols can react with readily available organic substrates under benign conditions, making them suitable for use in chemical, biological, physical, and materials and engineering research areas .
- Methods : The highly efficient thiol-based click reaction includes the reaction of radicals with electron-rich enes, Michael addition with electron-poor enes, carbonyl addition with isocyanate S N 2 ring opening with epoxies, and S N 2 nucleophilic substitution with halogens .
- Results : This mini review provides insights into emerging venues for their industrial applications, especially for the applications of thiol-ene, thiol–isocyanate, and thiol–epoxy reactions, highlighting a brief chemistry of thiols as well as various approaches to polythiol synthesis .
-
Thiol-addition reactions and their applications in thiol recognition
- Field : Chemical Biology
- Application : Because of the biological importance of thiols, the development of probes for thiols has been an active research area in recent years .
- Methods : The examples reported can be classified into four reaction types including 1,1, 1,2, 1,3, 1,4 addition reactions, according to their addition mechanisms, based on different Michael acceptors .
- Results : The use of thiol-addition reactions is a very simple and straightforward procedure for the preparation of thiol-sensing probes .
Safety And Hazards
Toxic if swallowed; causes severe skin burns and eye damage.
Future Directions
- Explore applications in drug delivery systems, diagnostics, and materials science.
- Investigate its potential for targeted therapies and site-specific delivery.
properties
IUPAC Name |
2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O4S/c9-1-2-10-3-4-11-5-6-12-7-8-13/h9,13H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKKYNULPAQDGHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCS)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40440360 | |
Record name | Ethanol, 2-[2-[2-(2-mercaptoethoxy)ethoxy]ethoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thiol-PEG4-Alcohol | |
CAS RN |
90952-27-5 | |
Record name | Ethanol, 2-[2-[2-(2-mercaptoethoxy)ethoxy]ethoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 90952-27-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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